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Compound of Interest

Compound Name: 2-Chloro-1,3-dinitrobenzene

Cat. No.: B1198899

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical properties, synthesis, and
reactivity of 2-Chloro-1,3-dinitrobenzene (CAS No. 606-21-3). The information is intended for
use by professionals in research, scientific analysis, and drug development.

General Information

2-Chloro-1,3-dinitrobenzene, also known as 2,6-dinitrochlorobenzene, is an organic
compound with the formula CeH3CIN20a4.[1][2] It presents as a pale-yellow to yellow-brown
crystalline solid.[2][3][4] Structurally, it is a benzene ring substituted with a chlorine atom and
two nitro groups at positions 1, 2, and 3, respectively. This compound serves as a crucial
intermediate in the synthesis of dyes and pigments.[3][5] It is also utilized as a thiol-modifying
agent and a solvent in High-Performance Liquid Chromatography (HPLC) and Nuclear
Magnetic Resonance (NMR).[3][5][6] The presence of two strongly electron-withdrawing nitro
groups significantly influences the chemical reactivity of the aryl halide, making it susceptible to
nucleophilic aromatic substitution.[7][8][9]

Physical and Chemical Properties

The quantitative physical and chemical properties of 2-Chloro-1,3-dinitrobenzene are
summarized in the table below for easy reference and comparison.
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Property Value Reference(s)

Molecular Formula CeH3CIN204 [11[2][10]

Molecular Weight 202.55 g/mol [1][2][11]

Appearance Pale—ye.llow to. yellow-brown CIEII2]
crystalline solid

Melting Point 82.5-88.5°C [L103151[13]

Boiling Point 315 °C at 760 mmHg [1112][3][13]

Density 1.687 g/cm3 [21[3][13][14]

Flash Point 142.4 - 315 °C [1][3][10][14]

Water Solubility Practically insoluble [2][3][14]
Soluble in alcohol; moderately

Solubility in Organics soluble in benzene and ether. [21[3][6]1[12][14]
[2][3][6][12][14]

Vapor Pressure 0.0 mmHg at 25 °C (estimate) [1]

Refractive Index 1.587 - 1.625 (estimate) [3][10]

LogP 1.79 - 3.20 [1][10]

CAS Registry Number 606-21-3 [2][10][15]

Chemical Reactivity and Signaling Pathways

The primary mode of reactivity for 2-Chloro-1,3-dinitrobenzene is Nucleophilic Aromatic

Substitution (SnAr). The two electron-withdrawing nitro groups ortho and para to the chlorine

atom decrease the electron density of the aromatic ring, making it susceptible to attack by

nucleophiles.[7][9] This is in contrast to simple aryl halides like chlorobenzene, which are

generally inert to nucleophilic substitution under standard conditions.[8]

The reaction proceeds via an addition-elimination mechanism, involving a resonance-stabilized
carbanion intermediate known as a Meisenheimer complex.[8][9] The attack of a nucleophile on
the carbon bearing the chlorine atom leads to the formation of this intermediate, followed by the
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departure of the chloride leaving group, which restores the aromaticity of the ring.[8][9] The

stability of the Meisenheimer complex is crucial, and the ortho/para positioning of the nitro

groups is essential for this stabilization.[7]

Caption: Logical flow of the Nucleophilic Aromatic Substitution (SnAr) mechanism.

Experimental Protocols: Synthesis

Detailed methodologies for two common synthesis routes are provided below.

Synthesis from 2,6-Dinitroaniline (Sandmeyer Reaction)

This method prepares 1-chloro-2,6-dinitrobenzene from 2,6-dinitroaniline via a Sandmeyer
reaction.[2][16]

Methodology:

A solution of sodium nitrite is prepared and cooled to 25-30 °C.

A solution of 2,6-dinitroaniline in hot glacial acetic acid is slowly added to the sodium nitrite
solution, maintaining the temperature below 40 °C. The temperature for diazotization is
critical to the yield.[16]

The mixture is stirred at 40 °C for 30 minutes.

This solution is then added to a prepared solution of cuprous chloride in concentrated
hydrochloric acid, which is kept at 10 °C.

The reaction mixture is stirred and allowed to warm to room temperature, then heated to 50
°C.

After the effervescence ceases (approx. 20 minutes), an equal volume of water is added,
and the mixture is cooled in an ice bath.

The resulting yellow, crystalline product is collected by suction filtration, washed with water,
and dried.
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e The product can be recrystallized from 90% acetic acid or a mixture of hot benzene and
petroleum ether.[16]

\ 4 \ 4

Dissolve 2,6-dinitroaniline Prepare cooled (25-30°C)
in hot glacial acetic acid sodium nitrite solution

l‘ A4 A\ 4

Slowly add aniline solution Prepare CuCl in conc. HCI
to nitrite solution (T < 40°C) (Sandmeyer Reagent)

!

Diazotization:
Stir at 40°C for 30 min

\ 4 \ 4

Add diazonium salt solution
to CuCl solution at 10°C

!

Warm to RT, then heat to 50°C
until effervescence stops

!

Precipitation:
Add equal volume of water & cool

!

Filter, wash with water,
and dry the product

End: Pure 2-Chloro-1,3-dinitrobenzene
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Caption: Experimental workflow for the Sandmeyer reaction synthesis.

Synthesis from 3,5-Dinitro-4-chlorobenzoic Acid

This protocol involves the decarboxylation of 3,5-dinitro-4-chlorobenzoic acid.[3]
Methodology:

» To a 2L flask, add 800ml of sulfolane as the solvent.

e Add 246.5g of 3,5-dinitro-4-chlorobenzoic acid and 168g of sodium bicarbonate to the flask.
e Heat the mixture to 195 °C and allow it to react for 2 hours.

 After the reaction is complete, cool the mixture to 130 °C.

o Perform distillation under reduced pressure.

o The final product, 2-Chloro-1,3-dinitrobenzene, is obtained by rectification. The reported
yield is 88.1%.[3]
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Start: Prepare Reactants

Charge 2L flask with:
- 800ml Sulfolane (solvent)
- 246.5g 3,5-dinitro-4-chlorobenzoic acid
- 168g Sodium Bicarbonate

!

Heat reaction mixture to 195°C
and hold for 2 hours

!

Cool the mixture
to 130°C

!

Distill under
reduced pressure

!

Purify by Rectification

End: Pure 2-Chloro-1,3-dinitrobenzene
(88.1% Yield)

Click to download full resolution via product page

Caption: Experimental workflow for synthesis via decarboxylation.
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Safety and Handling

2-Chloro-1,3-dinitrobenzene is a hazardous substance and must be handled with appropriate
safety precautions.

o Toxicity: It is classified as toxic if swallowed, toxic in contact with skin, and fatal if inhaled.[3]
[12][17] It may cause damage to organs through prolonged or repeated exposure.[3][12][17]
The compound is also a skin irritant.[2]

e Personal Protective Equipment (PPE): Wear suitable protective clothing, tightly fitting safety
goggles, and impervious gloves.[12][18] If exposure limits are exceeded, use a full-face
respirator.[12]

» Handling: Handle in a well-ventilated place or under a chemical fume hood.[12][18] Avoid the
formation of dust and aerosols.[12][18]

o First Aid:

o

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[12][17][18]

o Skin Contact: Immediately remove all contaminated clothing. Wash off with soap and
plenty of water.[12][17]

o Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.[12][17]

o Ingestion: Rinse mouth with water. Do not induce vomiting. Call a poison control center or
doctor immediately.[12][17][18]

o Environmental Hazards: The substance is very toxic to aquatic life with long-lasting effects.
[3][12][17] Prevent spillage from entering drains or water systems.[18]

o Storage: Store locked up in a dry, cool, and well-ventilated place. Keep containers tightly
closed.[18] It is incompatible with oxidizing agents and strong bases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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